![molecular formula C8H3Cl2KN2S3 B7466724 Potassium;3-(3,4-dichlorophenyl)-1-thia-3-aza-4-azanidacyclopentane-2,5-dithione](/img/structure/B7466724.png)
Potassium;3-(3,4-dichlorophenyl)-1-thia-3-aza-4-azanidacyclopentane-2,5-dithione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diclazuril was first synthesized in the 1980s and has since been used as an effective treatment for coccidiosis in poultry, rabbits, and other livestock. It works by inhibiting the development of the parasite in the host's intestinal cells, which ultimately reduces the severity of the infection. In recent years, there has been growing interest in the potential use of Diclazuril in other areas of scientific research.
Mechanism of Action
The mechanism of action of Diclazuril involves the inhibition of the development of the parasite in the host's intestinal cells. It works by interfering with the synthesis of the parasite's cell wall, which ultimately leads to the death of the parasite.
Biochemical and Physiological Effects:
Diclazuril has been shown to have a number of biochemical and physiological effects on the host organism. It has been shown to reduce the severity of coccidiosis, improve weight gain in livestock, and enhance the immune response in certain animal species.
Advantages and Limitations for Lab Experiments
Diclazuril has several advantages for use in lab experiments, including its high potency and efficacy against coccidiosis. However, it also has some limitations, including its potential toxicity and the need for careful dosing and administration.
Future Directions
There are several potential future directions for research on Diclazuril. These include studies on its potential use in the treatment of other parasitic infections, as well as its effects on the immune system and its potential use in the treatment of certain types of cancer. Additionally, research may focus on the development of new and improved methods for synthesizing Diclazuril, as well as the optimization of dosing and administration protocols.
Synthesis Methods
The synthesis of Diclazuril involves several steps, including the reaction of 3,4-dichlorophenylacetonitrile with thiosemicarbazide to form 3-(3,4-dichlorophenyl)-1-thia-3-aza-4-azanidacyclopentan-2-one. This intermediate compound is then reacted with potassium ethyl xanthate to produce the final product, Diclazuril.
Scientific Research Applications
Diclazuril has been used in various scientific research applications, including studies on the effects of coccidiosis on animal health, as well as the development of new drugs for the treatment of parasitic infections. It has also been studied for its potential use in the treatment of certain types of cancer, as well as its effects on the immune system.
properties
IUPAC Name |
potassium;3-(3,4-dichlorophenyl)-1-thia-3-aza-4-azanidacyclopentane-2,5-dithione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Cl2N2S3.K/c9-5-2-1-4(3-6(5)10)12-8(14)15-7(13)11-12;/h1-3H,(H,11,13);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHFZOENQNGQUGT-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N2C(=S)SC(=S)[N-]2)Cl)Cl.[K+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Cl2KN2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium;3-(3,4-dichlorophenyl)-1-thia-3-aza-4-azanidacyclopentane-2,5-dithione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.